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Compound of Interest

Compound Name: Methyl (S)-(-)-lactate

Cat. No.: B143375

The safe and compliant disposal of Methyl (S)-(-)-lactate is essential for ensuring laboratory
safety, protecting environmental health, and adhering to regulatory standards. As a flammable
liquid and eye irritant, this chemical requires specific handling and disposal protocols. This
guide provides detailed, step-by-step instructions for researchers, scientists, and drug
development professionals to manage Methyl (S)-(-)-lactate waste safely and effectively.

Immediate Safety and Handling Precautions

Before handling Methyl (S)-(-)-lactate, it is crucial to be aware of its potential hazards and to
take appropriate safety measures. The primary hazards are its flammability and its potential to
cause serious eye irritation.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[2]

e Hand Protection: Wear protective gloves made of a compatible material.[2]

o Skin and Body Protection: Wear appropriate protective working clothing and an apron.[2]

» Respiratory Protection: Use only in a well-ventilated area, such as a fume hood, to avoid
breathing vapors.[2][3]

Handling and Storage:
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Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][4]

Use explosion-proof electrical and ventilating equipment.[2]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[5]

Ground and bond containers when transferring material to prevent static discharge.[2][4]

Quantitative Data Summary

The following table summarizes key quantitative and physical properties of Methyl (S)-(-)-

lactate.
Property Value Source
UN Number 1993 or 3272 [2]
Hazard Class 3 (Flammable Liquid) [2]
Molecular Formula C4HsOs3 [1]
Molecular Weight 104.10 g/mol [1]
Flash Point 58 °C (136.4 °F) [3]
Auto-ignition Temp. 440 °C (824 °F) [3]
Specific Gravity 1.092 g/cm3 at 20 °C [3]
Solubility Soluble in water, alcohol, and 2]

acetone

Detailed Disposal Protocol

Treat all Methyl (S)-(-)-lactate and materials contaminated with it as hazardous waste.[6]
Disposal must always comply with local, state, and federal regulations.[2]

Step 1: Waste Identification and Segregation

 Identify as Hazardous Waste: Due to its flammability, Methyl (S)-(-)-lactate is classified as
hazardous waste.[2]
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Segregate Waste: Do not mix Methyl (S)-(-)-lactate waste with other waste streams,
especially incompatible chemicals like strong oxidizing agents, acids, or bases.[7] Collect it
in a designated waste container.

Step 2: Waste Collection

Select an Appropriate Container: Use a clean, leak-proof container that is chemically
compatible with Methyl (S)-(-)-lactate.[7] The container must have a secure, screw-on cap.

[8]

Transfer Waste: Perform all waste transfers inside a chemical fume hood.[9] Keep the waste
container closed except when adding waste.[8]

Use Secondary Containment: Place the waste container in a secondary container, such as a
lab tray, to contain any potential leaks or spills.[8]

Step 3: Labeling Hazardous Waste

Proper labeling is critical for safety and regulatory compliance. The label must be clearly visible

and include the following information:[7][10]

The words "Hazardous Waste"

The full chemical name: "Methyl (S)-(-)-lactate" (no abbreviations or formulas)

A list of all chemical constituents if it is a mixture

The date when waste was first added to the container (accumulation start date)

The name and contact information of the principal investigator

The specific location (building and room number)

Applicable hazard pictograms (e.g., flammable, irritant)

Step 4: On-Site Storage

Store the labeled hazardous waste container at or near the point of generation in a
designated, secure, and well-ventilated area.[7]
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Ensure the storage area is away from sources of ignition.[5]

Do not accumulate more than 55 gallons of hazardous waste in the laboratory.[6][8]

Step 5: Final Disposal

Contact Environmental Health and Safety (EHS): Do not dispose of Methyl (S)-(-)-lactate
down the sink or in regular trash.[4][10] Contact your institution's EHS office to arrange for a
hazardous waste pickup.[10]

Incineration: The recommended method for final disposal is incineration in a suitable,
approved combustion facility.[2] Your EHS provider will manage this process.

Disposal of Empty Containers:

o Empty containers that held Methyl (S)-(-)-lactate must be managed as hazardous waste
as they may retain residue.[4]

o Alternatively, containers can be triple-rinsed with a suitable solvent (like water or alcohol,
given its solubility).[11]

o Crucially, the rinsate from this cleaning process must be collected and disposed of as
hazardous waste.[11]

o After triple-rinsing, deface the original label, and the container may be disposed of in the
regular trash, pending institutional policies.[6]

Spill Management

In the event of a spill:

Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-
ventilated.[3]

Control Ignition Sources: Remove all sources of ignition from the area.[3][5]

Contain Spill: For small spills, absorb with an inert, non-combustible material such as sand,
silica gel, or universal binder.[2][5]
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» Collect Waste: Collect the absorbent material and spilled chemical using non-sparking tools
and place it into a designated, closed container for disposal as hazardous waste.[3][5]

» Decontaminate: Clean the affected area thoroughly.

e Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Methyl (S)-(-)-
lactate.
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Caption: Workflow for the safe disposal of Methyl (S)-(-)-lactate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. methyl (S)-lactate | C4H803 | CID 94386 - PubChem [pubchem.ncbi.nlm.nih.gov]
. musashino.com [musashino.com]

. Methyl (S)-(-)-lactate - Safety Data Sheet [chemicalbook.com]

. vigon.com [vigon.com]

. fishersci.com [fishersci.com]

. vumc.org [vumc.org]

. danielshealth.com [danielshealth.com]

. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. benchchem.com [benchchem.com]

e 10. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

e 11. campussafety.lehigh.edu [campussafety.lehigh.edu]

» To cite this document: BenchChem. [Proper Disposal Procedures for Methyl (S)-(-)-lactate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143375#methyl-s-lactate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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